Cas no 141310-20-5 (3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide)

3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide structure
141310-20-5 structure
Product Name:3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide
CAS No:141310-20-5
MF:C8H6O4S
MW:198.195841312408
CID:1303768
Update Time:2024-08-03

3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3H-2,1-Benzoxathiol-3-one, 4-methyl-, 1,1-dioxide
    • Inchi: 1S/C8H6O4S/c1-5-3-2-4-6-7(5)8(9)12-13(6,10)11/h2-4H,1H3
    • InChI Key: XZRNXKHWTUAGGL-UHFFFAOYSA-N
    • SMILES: S1(=O)(=O)C2=CC=CC(C)=C2C(=O)O1

Computed Properties

  • Exact Mass: 197.99868

Experimental Properties

  • Density: 1.537±0.06 g/cm3(Predicted)
  • Boiling Point: 335.3±21.0 °C(Predicted)
  • PSA: 60.44
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